Cas no 33538-83-9 (3-(2-Methoxyphenyl)propanal)
3-(2-Methoxyphenyl)propanal structure
3-(2-Methoxyphenyl)propanal Properties
Names and Identifiers
-
- 3-(2-Methoxyphenyl)propanal
- 3-(2-METHOXY-PHENYL)-PROPIONALDEHYDE
- BENZENEPROPANAL, 2-METHOXY-
- 2-METHOXY-BENZENEPROPANAL
- 3-(2-methoxyphenyl)-1-propanal
- 3-(2-Methoxy-phenyl)-propionaldehyd
- 3-(2'-methoxyphenyl)propionaldehyde
- 3-(methoxyphenyl)propionaldehyde
- AC1L6GQ0
- AC1Q6QK7
- CHEMBL79551
- CTK4H0789
- NSC105516
- NSC-105516
- FIMNMFRUQUMXEV-UHFFFAOYSA-N
- 3-(2-Methoxyphenyl)propionaldehyde
- AKOS011897534
- MFCD07772908
- AB42265
- DTXSID90295786
- F19725
- J-510528
- DS-6956
- EN300-1843533
- 33538-83-9
- Z993017838
- SCHEMBL910888
- DB-347452
- +Expand
-
- MFCD07772908
- FIMNMFRUQUMXEV-UHFFFAOYSA-N
- 1S/C10H12O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7-8H,4,6H2,1H3
- O(C)C1C=CC=CC=1CCC=O
Computed Properties
- 164.08376
- 0
- 2
- 4
- 164.083729621g/mol
- 12
- 134
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- 26.3Ų
Experimental Properties
- 1.82670
- 26.3
3-(2-Methoxyphenyl)propanal Price
3-(2-Methoxyphenyl)propanal Related Literature
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1. Synthesis of morphine analogues. Part 1. Synthesis of some 5-benzyl-2-methyloctahydroisoquinolinesJohn R. Lindsay Smith,Richard O. C. Norman,Malcolm E. Rose,Adrian C. W. Curran J. Chem. Soc. Perkin Trans. 1 1979 2863
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Ting-Wei Chang,Pei-Yun Ho,Kuo-Chung Mao,Fung-E. Hong Dalton Trans. 2015 44 17129
Recommended suppliers
Amadis Chemical Company Limited
(CAS:33538-83-9)3-(2-Methoxyphenyl)propanal
99%
1g
199.0